Cas no 98009-61-1 (3-(2-Methyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 98009-61-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1016744
• Update Time: 2025-05-24

3-(2-Methyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid

• Inchi： 1S/C8H12N2O2/c1-6(5-8(11)12)10-4-3-9-7(10)2/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： DUZTXWPXVXFETG-UHFFFAOYSA-N
• SMILES： OC(CC(C)N1C=CN=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid

Comprehensive Overview of 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid (CAS No. 98009-61-1)

3-(2-Methyl-1H-imidazol-1-yl)butanoic acid (CAS No. 98009-61-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole ring structure, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and enzyme inhibition, making it a hot topic in modern medicinal chemistry.

The molecular structure of 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid features a butanoic acid backbone linked to a 2-methylimidazole moiety. This combination imparts distinct chemical properties, such as moderate acidity and hydrogen-bonding capabilities, which are crucial for interactions with biological targets. Its CAS number 98009-61-1 serves as a unique identifier in chemical databases, facilitating precise referencing in academic and industrial settings.

In recent years, the demand for imidazole derivatives like 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid has surged due to their versatility in small molecule synthesis. These compounds are frequently explored for their potential in anti-inflammatory and antimicrobial applications, aligning with current trends in personalized medicine. A growing body of literature highlights its utility as a building block for more complex pharmacophores, addressing key challenges in drug bioavailability and target specificity.

From a synthetic chemistry perspective, CAS 98009-61-1 is often utilized in multistep organic reactions, including amide coupling and heterocyclic functionalization. Its stability under various pH conditions makes it suitable for high-throughput screening assays, a technique widely adopted in biotech startups and academic labs. The compound's logP value and solubility profile are frequently analyzed to optimize its performance in in vitro studies.

Environmental and safety considerations for 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during handling. Its ecotoxicity data remains an active area of investigation, particularly in the context of green chemistry initiatives that prioritize sustainable compound design.

The commercial availability of 98009-61-1 through major chemical suppliers has expanded its accessibility for research purposes. Pricing trends reflect its niche status, with bulk purchases often tied to preclinical development projects. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor in structure-activity relationship studies.

Emerging applications of this compound include its use in proteomics research and bioconjugation strategies. Some studies suggest potential synergies with nanocarrier systems, a cutting-edge approach in targeted drug delivery. These developments position 3-(2-Methyl-1H-imidazol-1-yl)butanoic acid as a molecule of interest in the era of precision healthcare.

For researchers querying "imidazole-based carboxylic acids" or "CAS 98009-61-1 suppliers," this compound represents a compelling case study in functional group compatibility. Its balanced lipophilicity and hydrogen bond donor/acceptor count make it particularly valuable for medicinal chemistry optimization workflows. Future directions may explore its incorporation into combinatorial libraries for next-generation screening platforms.